Cas no 6915-15-7 (Malic acid)

• Product Name: Malic acid
• CAS No: 6915-15-7
• MF: C₄H₆O₅
• MW: 134.087441921234
• MDL: MFCD00064212
• CID: 47070
• PubChem ID: 525
• Update Time: 2025-11-03

Malic acid Chemical and Physical Properties

Names and Identifiers

• DL-Malic acid
• DL-Hydroxysuccinic acid
• Malicacidpfelsure
• Malic acid
• 2-Hydroxysuccinic acid
• MALIC ACID, DL-(P)
• Apple powder
• alpha-Hydroxysuccinic acid
• Butanedioic acid, hydroxy-
• DL(+/-)-MALIC ACID
• hydroxy-butanedioic acid
• DL-Apple Acid
• DL-Hydroxybutanedioic acid
• 苹果酸
• 2-Hydroxybutanedioic acid
• malate
• hydroxysuccinic acid
• Kyselina jablecna
• Deoxytetraric acid
• hydroxybutanedioic acid
• Pomalus acid
• Musashi-no-Ringosan
• Malic acid, DL-
• Hydroxybutandisaeure
• Caswell No. 537
• Monohydroxybernsteinsaeure
• Succinic acid, hydroxy-
• R,S(+-)-Malic acid
• 2-Hydroxyethane-1,2-dicarboxylic acid
• Kyselina jablecna [Czech]
• FDA 2018
• Hydroxy
• MALIC ACID (USP-RS)
• bmse000904
• DL-Malic acid, >=98% (capillary GC)
• M0020
• Q-201028
• INS NO. 296
• Z104473230
• R-Malic acid
• MALIC ACID [USP-RS]
• EINECS 230-022-8
• 6915-15-7
• (+/-)-HYDROXYSUCCINIC ACID
• 2-HYDROXY-SUCCINIC ACID
• NSC-25941
• UNII-817L1N4CKP
• EN300-19229
• DL-2-hydroxybutanedioic acid
• bmse000046
• MFCD00064212
• NSC25941
• BRD-A18396475-001-15-3
• C00711
• CHEBI:6650
• DL-Malic acid, FCC, >=99%
• Apple acid
• STR03457
• HMS2358H06
• DTXSID0027640
• MALIC ACID [MI]
• DL-Malic acid, analytical standard
• 2-Hydroxydicarboxylic acid
• MALIC ACID [FCC]
• SY003313
• 2-hydroxyl-succinic acid
• Malic acid, L-
• .+-.-Malic acid
• DL-Malic acid, 99%
• 0C9A2DC0-FEA2-4864-B98B-0597CDD0AD06
• (+/-)-Malic acid
• NCGC00254259-01
• s9001
• L023999
• Hydroxybutanedioic acid, (-)-
• BDBM92495
• AI3-06292
• MALIC ACID (EP MONOGRAPH)
• (+/-)-2-Hydroxysuccinic acid
• NSC 9232
• EINECS 210-514-9
• CCG-266122
• NCGC00043225-03
• DL-Malic acid, >=99%
• HMS3371C13
• AKOS017278471
• HY-Y1311
• BUTANEDIOIC ACID, HYDROXY-, (S)-
• EPA Pesticide Chemical Code 051101
• Pomalous acid
• F0918-0088
• STL283959
• butanedioic acid, 2-hydroxy-
• D-Hydroxysuccinic acid; (R)-Hydroxybutanedioic acid
• E296
• Q190143
• NCGC00259086-01
• DL-Malic acid, meets analytical specification of FCC, E296, 99-100.5% (alkalimetric)
• HSDB 1202
• (S)-Hydroxybutanedioic acid
• AKOS000120085
• DL-Malic acid 1000 microg/mL in Methanol
• Aepfelsaeure
• Malic acid, Pharmaceutical Secondary Standard; Certified Reference Material
• M-0825
• HYDROXYBUTANEDIOIC ACID, (+/-)-
• MALIC ACID [USP IMPURITY]
• H2mal
• 180991-05-3
• HYDROXYBUTANEDIOIC ACID [HSDB]
• Butanedioic acid, (.+-.)-
• SY009804
• Oprea1_624131
• MALIC ACID [II]
• MALIC ACID [VANDF]
• Oprea1_130558
• CAS-6915-15-7
• d,l-malic acid
• FEMA No. 2655
• EC 210-514-9
• L-Malic acid-1-13C
• (R)-Hydroxybutanedioic acid
• MALIC ACID [WHO-DD]
• E-296
• DL-Malic acid, Vetec(TM) reagent grade, 98%
• MLS000084707
• Malic acid-, (L-form)-
• D04843
• Malic acid [NF]
• NCGC00043225-02
• Malic acid, meets USP/NF testing specifications
• Butanedioic acid, 2-hydroxy-, (2S)-
• Racemic malic acid
• FEMA Number 2655
• 2-hydroxy-butanedioic acid
• INS-296
• Malic Acid1524
• NS00008011
• AB00443952-12
• 143435-96-5
• Opera_ID_805
• Tox21_300372
• Malic acid (NF)
• Malic acid, United States Pharmacopeia (USP) Reference Standard
• NSC 25941
• EU-0067046
• CCRIS 2950
• MALIC ACID,(DL)
• DB-016133
• SCHEMBL856
• 617-48-1
• INS NO.296
• Tox21_201536
• CHEMBL1455497
• MALIC ACID (CONSTITUENT OF CRANBERRY LIQUID PREPARATION) [DSC]
• Malicum acidum
• DL-Malic acid, SAJ first grade, >=99.0%
• DTXCID107640
• DB12751
• (+-)-Malic acid
• DL-Malic acid, ReagentPlus(R), 99%
• DL-Malic acid, ReagentPlus(R), >=99%
• C03668
• CCRIS 6567
• Hydroxybutanedioic acid, (+-)-
• DL-Malic acid, USP, 99.0-100.5%
• (+-)-1-Hydroxy-1,2-ethanedicarboxylic acid
• SMR000019054
• 817L1N4CKP
• GTPL2480
• MALIC ACID (USP IMPURITY)
• (+-)-Hydroxysuccinic acid
• Kyselina hydroxybutandiova
• MALIC ACID (II)
• CS-0017784
• MALIC ACID (CONSTITUENT OF CRANBERRY LIQUID PREPARATION)
• EC 230-022-8
• MALIC ACID [EP MONOGRAPH]
• Kyselina hydroxybutandiova [Czech]

• MDL： MFCD00064212
• Inchi： 1S/C4H6O5/c5-2(4(8)9)1-3(6)7/h2,5H,1H2,(H,6,7)(H,8,9)
• InChI Key： BJEPYKJPYRNKOW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC(=O)O
• BRN： 1723539

Computed Properties

• Exact Mass: 134.02200
• Monoisotopic Mass: 134.02152329 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 94.8
• Surface Charge: 0
• Tautomer Count: nothing
• Molecular Weight: 134.09

Experimental Properties

• Color/Form: Powder
• Density: 1.609
• Melting Point: 131-133 °C (lit.)
• Boiling Point: 306.4°C at 760 mmHg
• Flash Point: 203ºC
• Refractive Index: 1.3920 (estimate)
• PH: 2.3 (10g/l, H2O, 20℃)
• Solubility: methanol: 0.1 g/mL, clear, colorless
• Water Partition Coefficient: 558G/L(20ºC)
• PSA: 94.83000
• LogP: -1.09340
• Odor: Characteristic
• Merck: 5707
• Vapor Pressure: <0.1 mmHg ( 20 °C)
• pka: 3.4(at 25℃)
• Optical Activity: [α]/D −0.10 to +0.10°
• Solubility: It is easily soluble in water and ethanol, but poorly soluble in ether and benzene. It is easy to deliquesce, and the pH value of 1% aqueous solution is 2.34.
• Sensitiveness: Sensitive to light

Malic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26-S37/39
• RTECS：ON7175000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Malic acid

Malic Acid (CAS No. 6915-15-7): A Comprehensive Overview

Malic acid, with the chemical formula C₄H₆O₅, is a white crystalline organic compound commonly found in nature. It is widely recognized for its role in various biological processes and its applications in pharmaceuticals, food additives, and industrial processes. The compound is characterized by its molecular weight of 134.09 g/mol and its ability to exist in two enantiomeric forms: L-malic acid and D-malic acid. Among these, L-malic acid is the form most prevalent in biological systems and is the subject of extensive research due to its significant physiological functions.

The significance of Malic acid in the field of chemistry and biology has been increasingly highlighted in recent years. One of the most notable applications of malic acid is in the context of energy metabolism. Recent studies have demonstrated that malic acid plays a crucial role in the citric acid cycle (Krebs cycle), which is essential for cellular respiration. The compound acts as an intermediate in this cycle, facilitating the conversion of carbohydrates into energy. This discovery has sparked interest in malic acid as a potential therapeutic agent for metabolic disorders.

In addition to its metabolic roles, Malic acid has been explored for its pharmacological properties. Research has indicated that malic acid possesses anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel drugs targeting chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, studies have shown that malic acid can enhance mitochondrial function, which may have implications for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

The industrial applications of Malic acid are equally diverse. In the food industry, it is used as a flavor enhancer and pH regulator, contributing to the tartness in various fruits and beverages. Its natural occurrence in fruits like apples has made it a popular choice for food manufacturers seeking natural flavoring agents. Beyond food, malic acid is utilized in cosmetics as an exfoliant and skin brightener due to its ability to promote skin cell renewal.

Recent advancements in synthetic chemistry have also expanded the utility of Malic acid. Researchers have developed efficient synthetic routes for producing malic acid on an industrial scale, which has reduced costs and improved accessibility. These methods often involve biotechnological approaches using microorganisms capable of fermenting sugars into malic acid, providing an eco-friendly alternative to traditional chemical synthesis.

The environmental impact of producing and utilizing Malic acid has also been a focus of recent research. Studies have shown that biotechnological production methods can significantly lower the carbon footprint associated with malic acid synthesis compared to conventional chemical processes. This aligns with global efforts to develop sustainable practices in pharmaceuticals and industrial chemicals.

In conclusion, Malic acid (CAS No. 6915-15-7) is a versatile compound with far-reaching applications across multiple industries. Its role in biological processes, particularly energy metabolism, underscores its importance in pharmaceutical research. The growing body of evidence supporting its therapeutic potential makes it a valuable area for further exploration. Additionally, its diverse industrial uses highlight its significance beyond healthcare applications.

The continued development of innovative synthetic methods ensures that malic acid remains accessible and affordable for various applications. As research progresses, it is likely that new uses for this compound will be discovered, further solidifying its place as a cornerstone in both scientific research and industrial applications.